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Compound of Interest

Compound Name: Methyl 3-bromo-5-iodobenzoate

Cat. No.: B071004

For Researchers, Scientists, and Drug Development Professionals

Methyl 3-bromo-5-iodobenzoate is a halogenated aromatic ester with the chemical formula
CsHeBrlOs2. It serves as a key intermediate in various organic syntheses. Understanding its
solubility is critical for its application in reaction chemistry, purification, and formulation
development. This guide provides a consolidated overview of its known properties and outlines
standard methodologies for solubility determination.

Physicochemical Properties

Methyl 3-bromo-5-iodobenzoate is a solid at room temperature, with a melting point ranging
from 59 to 64°C.[1] Key identifiers for this compound are:

e CAS Number: 188813-07-2
e Molecular Weight: 340.94 g/mol

e Boiling Point: 334.5°C at 760 mmHg[1]

Solubility Data

Quantitative, temperature-dependent solubility data for Methyl 3-bromo-5-iodobenzoate in a
wide range of organic solvents is not extensively documented in publicly available literature.
However, based on the principle of "like dissolves like," its polarity suggests solubility in
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common organic solvents.[2] The compound's structure, featuring both polar (ester) and
nonpolar (halophenyl) regions, indicates it would be sparingly soluble to insoluble in water.

A gualitative summary of expected solubility based on general principles of organic chemistry is

presented below.[2][3]

Solvent Class

Representative Solvents

Expected Qualitative
Solubility

Acetone, Acetonitrile, DMSO,

Polar Aprotic Soluble
DMF
Halogenated Dichloromethane, Chloroform Soluble
Diethyl Ether, Tetrahydrofuran
Ethers Soluble
(THF)
Aromatics Toluene, Benzene Soluble to Moderately Soluble
Alcohols Methanol, Ethanol Moderately Soluble
Nonpolar Hexanes, Cyclohexane Sparingly Soluble to Insoluble
Aqueous Water Insoluble

This table is predictive. Experimental verification is required for precise quantitative data.

Experimental Protocol: Solubility Determination via
the Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the
thermodynamic solubility of a compound.[4][5] It involves equilibrating an excess amount of the
solid compound with the solvent of interest at a constant temperature until the solution is
saturated.

Materials and Equipment

e Methyl 3-bromo-5-iodobenzoate (solid)

e Solvent of interest (e.g., Ethanol)
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 Scintillation vials or sealed flasks

o Orbital shaker with temperature control (incubator shaker)
e Syringe filters (e.g., 0.22 um PTFE)

e Analytical balance

e High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
Spectrophotometer

e Volumetric flasks and pipettes

Procedure

e Preparation of Saturated Solution:

o Add an excess amount of solid Methyl 3-bromo-5-iodobenzoate to a vial. An amount that
ensures a visible solid residue remains after equilibration is crucial.

o Accurately pipette a known volume of the chosen solvent into the vial.
o Seal the vial tightly to prevent solvent evaporation.
o Equilibration:
o Place the vials in an incubator shaker set to a constant temperature (e.g., 25°C).

o Agitate the mixtures for a sufficient duration to ensure equilibrium is reached.[5] This can
take from 24 to 72 hours, depending on the compound and solvent system.[4][5]

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed at the set temperature for a short
period to let the excess solid settle.

o Carefully withdraw a sample of the supernatant using a syringe.
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o Immediately filter the sample through a syringe filter into a clean vial to remove all
undissolved solids.[4][6]

e Analysis:

o Prepare a series of standard solutions of known concentrations of Methyl 3-bromo-5-
iodobenzoate in the same solvent.

o Quantify the concentration of the filtered saturated solution using a suitable analytical
method like HPLC-UV or UV-Vis spectrophotometry.[4][5][6] This is achieved by
comparing the analytical response of the sample to a calibration curve generated from the
standard solutions.

e Calculation:

o The determined concentration from the analysis represents the solubility of the compound
in that solvent at the specified temperature. Results are typically expressed in units of
mg/mL, g/L, or mol/L.

Workflow Visualization

The following diagram illustrates the key steps in the shake-flask method for determining
solubility.
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Caption: Workflow for the Shake-Flask Solubility Determination Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to the Solubility of Methyl 3-bromo-5-
iodobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b071004#methyl-3-bromo-5-iodobenzoate-solubility-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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